Cas no 93467-56-2 (2-(3,4-Dichlorophenyl)acetaldehyde)
93467-56-2 structure
Product Name:2-(3,4-Dichlorophenyl)acetaldehyde
CAS No:93467-56-2
MF:C8H6Cl2O
MW:189.038640499115
MDL:MFCD02261741
CID:999795
PubChem ID:11171470
Update Time:2025-04-20
2-(3,4-Dichlorophenyl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Dichlorophenyl)acetaldehyde
- (3,4-DICHLOROPHENYL)ACETALDEHYDE
- (3,4-dichloro-phenyl)acetaldehyde
- AS-30757
- DTXSID40457559
- AKOS011895894
- CS-0268792
- FT-0776041
- (7-BROMO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ACETICACID
- EN300-1236626
- 93467-56-2
- SCHEMBL1780435
-
- MDL: MFCD02261741
- Inchi: 1S/C8H6Cl2O/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,4-5H,3H2
- InChI Key: IGCIXTSHNCIYBP-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CC=O)Cl
Computed Properties
- Exact Mass: 187.9795702g/mol
- Monoisotopic Mass: 187.9795702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 2.73480
2-(3,4-Dichlorophenyl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 074496-250mg |
2-(3,4-Dichlorophenyl)acetaldehyde |
93467-56-2 | 95+% | 250mg |
3754CNY | 2021-05-07 | |
| Alichem | A019120602-1g |
2-(3,4-Dichlorophenyl)acetaldehyde |
93467-56-2 | 95% | 1g |
$718.74 | 2023-08-31 | |
| Alichem | A019120602-5g |
2-(3,4-Dichlorophenyl)acetaldehyde |
93467-56-2 | 95% | 5g |
$2179.00 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 074496-250mg |
2-(3,4-Dichlorophenyl)acetaldehyde |
93467-56-2 | 95+% | 250mg |
3754.0CNY | 2021-07-13 | |
| abcr | AB427752-1 g |
(3,4-Dichlorophenyl)acetaldehyde; . |
93467-56-2 | 1g |
€760.50 | 2022-03-24 | ||
| eNovation Chemicals LLC | D547118-1g |
2-(3,4-Dichlorophenyl)acetaldehyde |
93467-56-2 | 97% | 1g |
$1065 | 2024-05-24 | |
| eNovation Chemicals LLC | D547118-5g |
2-(3,4-Dichlorophenyl)acetaldehyde |
93467-56-2 | 97% | 5g |
$3727 | 2024-05-24 | |
| TRC | D482185-1000mg |
2-(3,4-Dichlorophenyl)acetaldehyde |
93467-56-2 | 1g |
$1499.00 | 2023-05-18 | ||
| TRC | D482185-1g |
2-(3,4-Dichlorophenyl)acetaldehyde |
93467-56-2 | 1g |
$ 1240.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ1107-100MG |
2-(3,4-dichlorophenyl)acetaldehyde |
93467-56-2 | 95% | 100MG |
¥ 1,161.00 | 2023-04-12 |
2-(3,4-Dichlorophenyl)acetaldehyde Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
93467-56-2 (2-(3,4-Dichlorophenyl)acetaldehyde) Related Products
- 6097-32-1(3,4-Dichlorophenylacetone)
- 14123-60-5(1-(3-Chlorophenyl)propan-2-one)
- 74963-16-9(2-(3-Chlorophenyl)malondialdehyde)
- 20795-47-5(3-(3,4-dichlorophenyl)propanal)
- 59757-95-8(2-Propanone, 1,3-bis(3-chlorophenyl)-)
- 109346-95-4(2-(3,5-dichlorophenyl)acetaldehyde)
- 114686-81-6(2-(2,3-Dichlorophenyl)acetaldehyde)
- 4251-65-4(2-(4-chlorophenyl)acetaldehyde)
- 41904-40-9(2-(3-Chlorophenyl)acetaldehyde)
- 136415-83-3(3-(3-Chlorophenyl)propanal)
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